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Technical Support Center: °8Ga-NOTA-AE105
PET Imaging

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals utilizing
68Ga-NOTA-AE105 for Positron Emission Tomography (PET) imaging. Our goal is to help you
identify and resolve common image artifacts to ensure high-quality, quantifiable data for your
preclinical and clinical research.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the most common image artifacts
encountered in ®8Ga-NOTA-AE105 PET imaging?

Al: The most frequently observed image artifacts in 8Ga-NOTA-AE105 PET imaging are
similar to those seen with other ¢8Ga-labeled tracers. These primarily include:
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» Motion Artifacts: Caused by patient or subject movement during the scan, leading to blurring
and misregistration of the PET data with the anatomical images (CT or MRI).

» Attenuation Correction Artifacts: Arise from inaccuracies in the attenuation map, which is
used to correct for the absorption of photons within the body. This can be due to metal
implants, contrast media, or patient movement between the CT/MRI and PET acquisitions.

o Scatter Artifacts: Result from Compton scattering of photons, which can lead to a loss of
image contrast and quantitative accuracy. A specific manifestation is the "halo" artifact, often
seen around areas of high tracer uptake.[1][2]

» Noise and Reconstruction Artifacts: Can be influenced by low count statistics, the
reconstruction algorithm used, and the choice of post-reconstruction filtering. High noise can
obscure small lesions.

o Metal-Induced Artifacts: Presence of metallic implants (e.g., dental fillings, surgical clips,
prostheses) can cause severe streaking artifacts on the CT-based attenuation correction
map, leading to erroneous PET uptake values.

Q2: | am observing a "halo" or "aura" of artificially low
uptake around a tumor with high 8Ga-NOTA-AE105
accumulation. What is causing this and how can |
correct it?

A2: This phenomenon is known as a "halo artifact" and is typically a result of incorrect scatter
scaling during image reconstruction.[1] Tracers with high specific uptake, like ®8Ga-NOTA-
AE105, can lead to poor count statistics in the surrounding tissues, which can challenge certain
scatter correction algorithms.[1]

Troubleshooting Steps:

o Review Scatter Correction Method: The tail-fitted scatter scaling (TFSS) method has been
reported to be prone to inducing halo artifacts in some cases.[1]

e Implement Alternative Scatter Scaling: Consider using a maximum-likelihood scatter scaling
(MLSS) algorithm. Studies have shown that MLSS can reduce halo artifacts and improve
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quantitative accuracy, especially near areas of high tracer concentration like the bladder. A
visual inspection of MLSS-corrected images has been scored higher than TFSS-corrected
reconstructions.

« Consult with Imaging Physicist: Discuss the reconstruction parameters with a qualified
medical physicist to optimize the scatter correction for your specific imaging protocol and

scanner.

Q3: My PET images appear blurry, and there is a
mismatch between the PET signal and the anatomical
location on the CT/MRI. How can | prevent this?

A3: This issue is characteristic of motion artifacts. Patient or subject movement during the
relatively long PET acquisition time is a common cause.

Preventative Measures & Corrections:

Patient Comfort and Immobilization: Ensure the subject is comfortable and use appropriate
immobilization devices (e.g., headrests, straps, vacuum bags) to minimize movement.

o Clear Instructions: Provide clear instructions to the patient to remain as still as possible
during the scan.

» Motion Correction Software: If available, utilize motion correction software. These algorithms
can track patient movement during the scan and retrospectively correct the PET data.

» Shorter Acquisition Times: Where feasible, optimizing the injected dose and scanner
parameters may allow for shorter acquisition times per bed position, reducing the window for
patient motion.

e Quality Control: Always review the scout/localizer scans and co-registration of PET and
CT/MRI data before finalizing the reconstruction.

Q4: 1 am seeing areas of artificially high or low ¢8Ga-
NOTA-AE105 uptake that do not correspond to expected
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biodistribution, particularly near the lungs or
diaphragm. What could be the cause?

A4: This is often due to respiratory motion, which leads to a mismatch between the CT (often a
single breath-hold snapshot) and the PET data (acquired over several minutes of free
breathing). This results in inaccurate attenuation correction.

Troubleshooting and Correction Strategies:

o Respiratory Gating: The most effective solution is to use respiratory gating. This involves
monitoring the patient's breathing cycle and acquiring data only during a specific phase (e.qg.,
end-expiration).

» Averaged CT: Acquiring a slow, "averaged" CT scan over several breathing cycles can create
an attenuation map that better represents the average anatomy during the PET scan.

» Deep Learning-Based Attenuation Correction: For PET/MRI, deep learning-based methods
can generate a pseudoCT from MRI sequences (e.g., UTE) for attenuation correction, which
can be less susceptible to motion artifacts than a separate CT scan.

Quantitative Data Summary

The following tables summarize key quantitative data from studies involving ¢Ga-NOTA-
AE105, providing a reference for expected uptake values and performance metrics.

Table 1: Biodistribution and Dosimetry of ¢Ga-NOTA-AE105

Parameter Value Reference
Effective Dose 0.015 mSv/MBq

Typical Clinical Dose ~200 MBq

Resulting Radiation Burden ~3 mSv

Primary Clearance Route Renal Excretion

Table 2: Tumor-to-Background Ratios for uPAR PET Tracers in a Glioblastoma Model
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Tumor-to-
Tracer . P-value vs. ‘8F-FET  Reference
Background Ratio

68Ga-NOTA-AE105 7621 <0.05
64Cu-NOTA-AE105 106 +2.3 <0.01
BE-FET 1.8+0.3

Experimental Protocols

Protocol 1: °3Ga-NOTA-AE105 PET/CT Imaging
Procedure

This protocol outlines a general procedure for patient imaging. Specific parameters may vary
based on the scanner and clinical indication.

Patient Preparation: Patients may be asked to void before the examination. No bladder
catheter is typically required.

» Radiotracer Administration: An intravenous dose of approximately 200 MBq of ®8Ga-NOTA-
AE105 is administered.

o Uptake Time: PET scans typically begin 20 to 60 minutes after the injection.

e CT Acquisition: A low-dose CT scan is performed for attenuation correction and anatomical
localization.

o PET Acquisition: Whole-body PET scans are acquired in 3D mode, with an acquisition time
of approximately 2-4 minutes per bed position.

» Image Reconstruction: PET data are corrected for attenuation and scatter and reconstructed
using an iterative algorithm such as 3D-OP-OSEM (3-dimensional ordinary Poisson—
ordered-subset expectation maximization).

Protocol 2: Scatter Correction using Maximum-
Likelihood Scatter Scaling (MLSS)
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This protocol describes the application of an alternative scatter correction method to mitigate
halo artifacts.

» Data Acquisition: Acquire PET data as per the standard protocol.

e Reconstruction Setup: During the image reconstruction setup, select the Maximum-
Likelihood Scatter Scaling (MLSS) option instead of the default Tail-Fitted Scatter Scaling
(TESS).

« lterative Reconstruction: Proceed with the iterative reconstruction of the PET data (e.g.,
using 3D-OP-OSEM).

» Image Evaluation: Visually and quantitatively compare the MLSS-reconstructed images with
those reconstructed using TFSS, specifically examining regions around high-uptake areas
for the presence of halo artifacts. A study noted a relative difference in tracer uptake of up to
94.7% near the bladder when comparing the two methods.

Visualizations

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388337?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Artifact Identification

Observe Image Artifact

Catedorize Categorize Categorize

Blurring / Mismatch Halo / Aura Incorrect Uptake
(Motion Artifact) (Scatter Artifact) (Attenuation Artifact)

J

\ddress Cause Address Cause Address Cause

~

Correctipn Strategy

Immobilization . Respiratory Gating
Motion Correction SW e (il Ay Averaged CT / PseudoCT

Implement

High-Quality Image

Click to download full resolution via product page

Caption: Workflow for identifying and correcting common PET artifacts.
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Caption: Standard experimental workflow for ©Ga-NOTA-AE105 PET/CT imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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Contact our Ph.D. Support Team for a compatibility check
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